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Compound of Interest

Compound Name: Ditalimfos

Cat. No.: B1670779 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Data on the environmental fate and ecotoxicity of the organophosphate fungicide

Ditalimfos are scarce in publicly available scientific literature. This guide synthesizes the

available information, including data on its primary degradation product, phthalimide, and

provides a framework for understanding its potential environmental impact based on its

chemical class. Significant data gaps persist, underscoring the need for further research.

Physicochemical Properties
Understanding the fundamental physicochemical properties of a pesticide is crucial for

predicting its behavior and persistence in the environment. While a comprehensive dataset for

Ditalimfos is not available, some key parameters have been reported. For context, the

properties of its major degradation product, phthalimide, are also presented.
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Property Ditalimfos Phthalimide Source

Molecular Formula C₁₂H₁₄NO₄PS C₈H₅NO₂ [1]

Molar Mass 299.28 g/mol 147.13 g/mol [1]

Water Solubility
133 mg/L (at 20°C, pH

7)
370 mg/L (at 25°C) [2][3]

Vapor Pressure
2.67 x 10⁻⁹ Pa (2 x

10⁻⁸ mmHg)

5.6 x 10⁻⁴ Pa (at

25°C)
[1]

Log Kₒw (Octanol-

Water Partition

Coefficient)

Data Not Available 1.15

Note: The moderate water solubility of Ditalimfos suggests a potential for mobility in aqueous

environments, while its very low vapor pressure indicates that volatilization from soil or water

surfaces is likely to be negligible. The Log Kₒw for phthalimide suggests a low potential for

bioaccumulation. The absence of a Log Kₒw value for Ditalimfos is a critical data gap for

assessing its bioaccumulation potential.

Environmental Fate
The environmental fate of a pesticide encompasses its degradation, mobility, and persistence

in various environmental compartments, including soil, water, and air.

Degradation
Ditalimfos is an organophosphate fungicide, a class of pesticides known to undergo

degradation through various pathways, including hydrolysis, photolysis, and microbial

metabolism. The primary degradation pathway for Ditalimfos involves the cleavage of the

phosphorus-nitrogen bond, leading to the formation of phthalimide and diethyl phosphonothioic

acid.

Abiotic Degradation:

Hydrolysis: While specific hydrolysis data for Ditalimfos is unavailable, organophosphates,

in general, are susceptible to hydrolysis, with the rate being pH-dependent. Its degradation
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product, phthalimide, hydrolyzes to phthalamic acid and subsequently to phthalic acid and

ammonia. The hydrolysis of phthalimide is significantly faster under basic conditions, with a

half-life of 1.1 hours at pH 9, compared to 57 hours at pH 7 and 115 days at pH 4 at 25°C.

Photolysis: Information on the photolytic degradation of Ditalimfos is lacking. Phthalimide,

however, can undergo direct photolysis in water as it absorbs UV light. In the atmosphere,

phthalimide is expected to be degraded by photochemically produced hydroxyl radicals, with

a calculated half-life of approximately 2.6 days.

Biotic Degradation:

Specific studies on the microbial degradation of Ditalimfos in soil and water are not readily

available. However, organophosphates are generally biodegraded by soil microorganisms. The

degradation product, phthalimide, is considered to be readily biodegradable, with a

biodegradation rate of 92% after 14 days in a study following OECD Guideline 301C.

The degradation pathway of Ditalimfos is visualized in the following diagram:
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Phthalimide
Hydrolysis/Metabolism
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Hydrolysis/Metabolism
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Degradation pathway of Ditalimfos.

Mobility
The mobility of a pesticide in soil determines its potential to leach into groundwater or move

into surface water via runoff.

Soil Sorption: No soil organic carbon-water partitioning coefficient (Koc) values for

Ditalimfos are available in the reviewed literature. The AERU database qualitatively
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describes Ditalimfos as "slightly mobile." For its degradation product, phthalimide, the

calculated Koc values are low (10.75-10.84), indicating a low sorption potential to soil and

sediment and thus high mobility.

Leaching Potential: Given its moderate water solubility and the high mobility of its

degradation product, there is a potential for Ditalimfos and/or its metabolites to leach into

groundwater, particularly in soils with low organic matter content.

Ecotoxicity
Ecotoxicity data are essential for assessing the potential harm of a pesticide to non-target

organisms. As with its environmental fate, specific ecotoxicity data for Ditalimfos are very

limited.

Aquatic Ecotoxicity
No specific data on the toxicity of Ditalimfos to fish, aquatic invertebrates (like Daphnia

magna), or algae were found. This is a major data gap in its environmental risk profile.

For its degradation product, phthalimide, the following data are available:

Organism Endpoint Value Source

Daphnia magna

(Water Flea)

21-day NOEC

(reproduction)
7.6 mg/L

Daphnia magna

(Water Flea)

21-day EC₅₀

(reproduction)
15.8 mg/L

Algae

(Pseudokirchneriella

subcapitata)

72-hour EC₅₀ (growth

inhibition)
> 100 mg/L

Fish (Cyprinus carpio) 96-hour LC₅₀ > 100 mg/L

These data indicate that phthalimide has a low order of acute and chronic toxicity to the aquatic

organisms tested.
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Terrestrial Ecotoxicity
Birds: The AERU database indicates a "Moderate" acute toxicity hazard to birds for

Ditalimfos, but no quantitative data (e.g., LD₅₀) are provided.

Earthworms: No data on the toxicity of Ditalimfos to earthworms were found.

Bees: No data on the toxicity of Ditalimfos to bees were found.

Soil Microorganisms: As an organophosphate pesticide, Ditalimfos has the potential to

impact soil microbial communities by inhibiting enzyme activities. However, specific studies

on Ditalimfos are lacking.

Experimental Protocols
Detailed experimental protocols for studies conducted specifically on Ditalimfos are not

available in the public domain. However, standardized methods, such as the OECD Guidelines

for the Testing of Chemicals, are typically employed for generating environmental fate and

ecotoxicity data for pesticides.

A generalized workflow for assessing the environmental fate of a pesticide is outlined below:

Environmental Fate Assessment

Physicochemical Properties
(OECD 100s series)

Degradation Studies Mobility Studies

Environmental Risk Assessment

Hydrolysis (OECD 111) Photolysis (OECD 316) Aerobic/Anaerobic Soil Metabolism
(OECD 307)

Aerobic/Anaerobic Water-Sediment
(OECD 308) Adsorption/Desorption (OECD 106) Column Leaching (OECD 312)
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Generalized workflow for pesticide environmental fate testing.

Signaling Pathways and Mode of Action
Ditalimfos is an organophosphate pesticide. The primary mode of action for many

organophosphates is the inhibition of the acetylcholinesterase (AChE) enzyme in the nervous

system. This leads to an accumulation of the neurotransmitter acetylcholine, causing

continuous nerve stimulation, which can be lethal to target pests. This mode of action is not

specific to insects and can also affect non-target organisms, including vertebrates and

invertebrates, leading to neurotoxic effects. The AERU database suggests that Ditalimfos may

also disrupt fungal respiration and growth. There is no specific information available on the

effects of Ditalimfos on other signaling pathways in non-target organisms.

The generalized mechanism of acetylcholinesterase inhibition is depicted below:
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Mechanism of acetylcholinesterase inhibition.
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Conclusion and Data Gaps
The available data on the environmental fate and ecotoxicity of Ditalimfos are insufficient for a

comprehensive risk assessment. While some physicochemical properties are known and its

primary degradation product, phthalimide, has been studied, critical information on the parent

compound is missing.

Key Data Gaps:

Log Kₒw: Essential for predicting bioaccumulation potential.

Degradation Kinetics: Half-life data for hydrolysis, photolysis, and microbial degradation in

soil and water are needed to assess persistence.

Mobility: A measured soil sorption coefficient (Koc) is required to accurately model leaching

potential.

Ecotoxicity: Acute and chronic toxicity data for a range of aquatic and terrestrial organisms

(fish, invertebrates, algae, earthworms, birds, and bees) are urgently needed.

Signaling Pathways: Research into the specific molecular and cellular effects on non-target

organisms is required.

The lack of this fundamental information highlights the challenges in evaluating the

environmental risks of older or less common pesticides. For a complete and reliable

assessment of Ditalimfos, further experimental studies following standardized guidelines are

imperative. Researchers and drug development professionals should be aware of these data

gaps when considering the environmental implications of this and similar compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [The Environmental Odyssey of Ditalimfos: A Technical
Guide to its Fate and Ecotoxicity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670779#environmental-fate-and-ecotoxicity-of-
ditalimfos]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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